Cas no 1082399-60-7 (1-chloro-4-fluoro-2,3-dihydro-1H-indene)

• Product Name: 1-chloro-4-fluoro-2,3-dihydro-1H-indene
• CAS No: 1082399-60-7
• MF: C₉H₈ClF
• MW: 170.611225128174
• CID: 4570519
• Update Time: 2025-06-15

1-chloro-4-fluoro-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-fluoro-2,3-dihydro-1H-indene

• Inchi： 1S/C9H8ClF/c10-8-5-4-7-6(8)2-1-3-9(7)11/h1-3,8H,4-5H2
• InChI Key： RMIOCEWOZOFGFT-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C(F)=CC=C2)CC1

Additional information on 1-chloro-4-fluoro-2,3-dihydro-1H-indene

Comprehensive Overview of 1-Chloro-4-Fluoro-2,3-Dihydro-1H-Indene (CAS No. 1082399-60-7)

1-Chloro-4-fluoro-2,3-dihydro-1H-indene (CAS No. 1082399-60-7) is a halogenated derivative of dihydroindene, a bicyclic aromatic compound with significant applications in pharmaceutical and agrochemical research. This compound has garnered attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel small-molecule inhibitors and fluorinated building blocks for medicinal chemistry.

The molecular structure of 1-chloro-4-fluoro-2,3-dihydro-1H-indene features a fused benzene and cyclopentane ring system, with chlorine and fluorine atoms strategically positioned at the 1 and 4 positions, respectively. This arrangement enhances its reactivity and selectivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. The presence of both halogen atoms also facilitates further functionalization, making it a versatile scaffold for constructing complex molecules.

In recent years, the demand for fluorinated compounds like 1-chloro-4-fluoro-2,3-dihydro-1H-indene has surged, driven by their enhanced metabolic stability and bioavailability in drug candidates. Fluorine incorporation is a hot topic in medicinal chemistry, as evidenced by the growing number of FDA-approved drugs containing fluorine atoms. This trend aligns with user searches for "fluorine in drug design" and "halogenated intermediates in pharmaceuticals," highlighting the compound's relevance in current research.

Another area of interest is the compound's role in material science. Its rigid bicyclic core and halogen substituents make it a candidate for developing organic electronic materials, such as OLEDs and semiconductors. Searches for "halogenated aromatics in electronics" reflect this emerging application, further underscoring the compound's multidisciplinary utility.

From a synthetic perspective, 1-chloro-4-fluoro-2,3-dihydro-1H-indene is often prepared via electrophilic aromatic substitution or halogenation of dihydroindene precursors. Optimizing its synthesis is a frequent query among chemists, with search terms like "efficient synthesis of dihydroindene derivatives" gaining traction. Recent advancements in catalytic methods have improved yields and reduced environmental impact, addressing the industry's push toward green chemistry.

Safety and handling of 1-chloro-4-fluoro-2,3-dihydro-1H-indene are also critical considerations. While not classified as hazardous under standard conditions, proper laboratory practices are essential. This aligns with user concerns about "safe handling of halogenated compounds" and "storage of reactive intermediates," which are common search queries in the field.

In summary, 1-chloro-4-fluoro-2,3-dihydro-1H-indene (CAS No. 1082399-60-7) is a multifaceted compound with growing importance in pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity profile position it as a key player in the development of next-generation therapeutics and functional materials. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific innovation.